(E)-N-(3-(benzofuran-2-yl)-3-hydroxypropyl)-3-(thiophen-2-yl)acrylamide

• IUPAC Name: (E)-N-[3-(1-benzofuran-2-yl)-3-hydroxypropyl]-3-thiophen-2-ylprop-2-enamide
• InChI: InChI=1S/C18H17NO3S/c20-15(17-12-13-4-1-2-6-16(13)22-17)9-10-19-18(21)8-7-14-5-3-11-23-14/h1-8,11-12,15,20H,9-10H2,(H,19,21)/b8-7+
• InChI Key: ZQTQMALMONNMIT-BQYQJAHWSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(O2)C(CCNC(=O)C=CC3=CC=CS3)O
• Isomeric SMILES: C1=CC=C2C(=C1)C=C(O2)C(CCNC(=O)/C=C/C3=CC=CS3)O
• Molecular Formula: C18H17NO3S
• Molecular Weight: 327.4 g/mol
• CAS No.: 1448139-32-9

Description

(E)-N-(3-(benzofuran-2-yl)-3-hydroxypropyl)-3-(thiophen-2-yl)acrylamide is a useful research compound. Its molecular formula is C18H17NO3S and its molecular weight is 327.4. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The synthesis and characterization of acrylamide derivatives often involve complex chemical processes to explore their structural and functional properties. For instance, the study by Barım and Akman (2019) detailed the synthesis of a novel acrylamide monomer, emphasizing the steps involved and the structural analysis through UV-Vis, FT-IR, and 1H NMR measurements, providing insights into the chemical activity and reactivity of the monomer based on HOMO-LUMO and molecular electrostatic potential (MEP) analyses (Barım & Akman, 2019).

Polymer Chemistry Applications

In polymer chemistry, acrylamide derivatives are utilized for their unique properties. Fleischmann and Ritter (2013) demonstrated the copolymerization parameters of N-(isopropyl)acrylamide and its applications in creating thermo- and pH-sensitive polymers. This study highlighted how these polymers could change properties in response to environmental factors, such as temperature and pH, showcasing their potential in developing smart materials (Fleischmann & Ritter, 2013).

Biochemical Applications

Acrylamide derivatives also find applications in biochemical studies. Mori et al. (2008) conducted RAFT polymerization of acrylamides containing amino acid moieties, producing polymers with potential applications in biomedicine due to their water solubility and thermoresponsive properties. This work exemplifies how the controlled polymerization of acrylamide derivatives can lead to the synthesis of polymers with specific functionalities for biomedical applications (Mori et al., 2008).

Advanced Material Applications

Acrylamide derivatives are employed in the creation of advanced materials. For example, Fujimoto et al. (1996) described the use of acrylamide in capillary electrochromatography, showcasing its utility in separating uncharged compounds. This study underscores the versatility of acrylamide derivatives in analytical chemistry applications, particularly in separation sciences (Fujimoto et al., 1996).